Cas no 955780-47-9 (N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide
• CAS No: 955780-47-9
• MF: C₂₁H₁₅F₃N₄O₂
• MW: 412.364614725113
• CID: 6337396
• PubChem ID: 16824842
• Update Time: 2025-07-23

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide
• AKOS024489060
• N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide
• F5014-0028
• AB00683936-01
• N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide
• VU0628908-1
• N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3-(trifluoromethyl)benzamide
• 955780-47-9

• Inchi： 1S/C21H15F3N4O2/c1-30-19-9-8-18-26-17(12-28(18)27-19)13-4-3-7-16(11-13)25-20(29)14-5-2-6-15(10-14)21(22,23)24/h2-12H,1H3,(H,25,29)
• InChI Key： QEFXRKIZHLJVQX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C(NC1=CC=CC(=C1)C1=CN2C(C=CC(=N2)OC)=N1)=O)(F)F

Computed Properties

• Exact Mass: 412.11471022g/mol
• Monoisotopic Mass: 412.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide

Professional Introduction to N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide (CAS No. 955780-47-9)

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 955780-47-9, represents a fusion of advanced heterocyclic chemistry and medicinal innovation. Its molecular structure, characterized by a combination of imidazobenzopyridazine and benzamide moieties, positions it as a promising candidate for further exploration in drug discovery.

The core structure of this compound includes a 6-methoxyimidazo1,2-bpyridazin-2-yl substituent, which is a key feature contributing to its unique chemical properties. This moiety is known for its ability to interact with biological targets in a highly specific manner, making it an attractive scaffold for the development of novel therapeutic agents. The presence of a trifluoromethyl group in the benzamide part further enhances its pharmacological potential by influencing metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. The benzamide moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have shown that benzamides can exhibit potent effects on enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The incorporation of the 6-methoxyimidazo1,2-bpyridazin-2-yl group into the benzamide framework suggests that N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide may possess unique pharmacological properties that could be exploited for therapeutic purposes.

The trifluoromethyl group is another critical component of this compound that contributes to its pharmacological profile. This functional group is widely recognized for its ability to enhance the lipophilicity and metabolic stability of drug candidates. By increasing lipophilicity, the trifluoromethyl group can improve the compound's ability to cross biological membranes, thereby increasing its bioavailability. Additionally, its influence on metabolic stability can extend the half-life of the drug in vivo, allowing for more effective dosing regimens.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. The combination of the imidazobenzopyridazine and benzamide moieties in N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide provides a rich framework for SAR studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. This approach has been instrumental in the development of several successful drugs that target complex diseases.

One area where this compound shows particular promise is in the treatment of neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal death and dysfunction. Research indicates that modulating certain neurotransmitter systems and inflammatory pathways can slow down or even reverse these processes. The unique structure of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide suggests that it may interact with targets involved in these pathways, offering a potential therapeutic intervention.

In addition to neurological applications, this compound has also been explored for its potential in oncology research. Cancer is a complex group of diseases driven by genetic mutations and dysregulated cellular processes. Targeting specific enzymes and receptors involved in cancer cell proliferation and survival has been a major focus of drug development efforts. The benzamide moiety is known to interact with various enzymes involved in cancer metabolism, making it a valuable component for anticancer drug design. The presence of the 6-methoxyimidazo1,2-bpyridazin-2-yl group further enhances its potential by providing additional interaction points with cancer-related targets.

The synthesis of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic core. These methods allow for high selectivity and yield, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

Evaluation of this compound's pharmacokinetic properties is crucial before it can be considered for clinical use. Parameters such as solubility, permeability, and metabolic stability must be carefully assessed to determine its suitability for drug development. Computational modeling techniques have become increasingly important in predicting these properties early in the drug discovery process. By leveraging computational tools, researchers can optimize the molecular structure to enhance pharmacokinetic profiles without resorting to extensive experimental testing.

The growing interest in biologics has also influenced the design of small molecule drugs like N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide. Biologics offer unique advantages such as high specificity and reduced immunogenicity compared to traditional small molecules. However, they often face challenges related to formulation stability and delivery efficiency. Small molecules like this one can complement biologics by targeting different aspects of disease pathology or by enhancing the efficacy of biologics through synergistic mechanisms.

The regulatory landscape for new drugs continues to evolve as new technologies emerge. Regulatory agencies now require comprehensive data sets demonstrating safety and efficacy before approving new therapeutics. This includes not only traditional preclinical studies but also advanced computational models predicting human exposure and toxicity profiles. The development of N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide will need to adhere to these evolving standards to ensure successful regulatory approval.

In conclusion，N-(3-{6-methoxyimidazo1，2-bpyridazin - 2 - yl}phenyl)-3 - (trifluoromethyl)benzamide represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activities。The combination of key structural features such as the imidazobenzopyridazine moiety，the benzamide group，and the trifluoromethyl substituent positions this compound as a versatile tool for further exploration。With continued research into its pharmacological properties，this compound has the potential to contribute significantly to advancements in treating neurological disorders，oncology，and other challenging diseases。As medicinal chemistry continues to evolve，compounds like N - ( 3 - { 6 - methoxyimidazo1， 2 - bpyridazin - 2 - yl } phen yl ) - 3 - ( trif luoro me th y l ) be nz am ide are poised t o play an increasingly important role i n shaping t he future o f dr u g de velopme nt。